Cas no 2098042-32-9 (N-Butyl-N-ethyl-2-(3-hydroxyazetidin-1-yl)acetamide)

N-Butyl-N-ethyl-2-(3-hydroxyazetidin-1-yl)acetamide is a specialized organic compound featuring a unique azetidine ring with a hydroxyl substituent, enhancing its reactivity and potential for derivatization. The presence of both N-butyl and N-ethyl groups contributes to its lipophilic character, making it suitable for applications requiring balanced solubility in organic and aqueous phases. The 3-hydroxyazetidine moiety offers a versatile handle for further functionalization, enabling its use as an intermediate in pharmaceutical synthesis or agrochemical development. Its structural features suggest potential utility in drug discovery, particularly for targeting central nervous system (CNS) or metabolic pathways. The compound's stability and synthetic accessibility further support its value in research and industrial applications.
N-Butyl-N-ethyl-2-(3-hydroxyazetidin-1-yl)acetamide structure
2098042-32-9 structure
Product Name:N-Butyl-N-ethyl-2-(3-hydroxyazetidin-1-yl)acetamide
CAS No:2098042-32-9
MF:C11H22N2O2
MW:214.304583072662
CID:5048680
Update Time:2025-06-26

N-Butyl-N-ethyl-2-(3-hydroxyazetidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

    • N-butyl-N-ethyl-2-(3-hydroxyazetidin-1-yl)acetamide
    • N-Butyl-N-ethyl-2-(3-hydroxyazetidin-1-yl)acetamide
    • Inchi: 1S/C11H22N2O2/c1-3-5-6-13(4-2)11(15)9-12-7-10(14)8-12/h10,14H,3-9H2,1-2H3
    • InChI Key: RVOOTZLYAOCLHA-UHFFFAOYSA-N
    • SMILES: OC1CN(CC(N(CC)CCCC)=O)C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 6
  • Complexity: 203
  • XLogP3: 0.6
  • Topological Polar Surface Area: 43.8

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Additional information on N-Butyl-N-ethyl-2-(3-hydroxyazetidin-1-yl)acetamide

N-Butyl-N-ethyl-2-(3-hydroxyazetidin-1-yl)acetamide (CAS No. 2098042-32-9): A Comprehensive Overview

N-Butyl-N-ethyl-2-(3-hydroxyazetidin-1-yl)acetamide (CAS No. 2098042-32-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical properties, biological activities, and recent research developments surrounding N-Butyl-N-ethyl-2-(3-hydroxyazetidin-1-yl)acetamide.

Chemical Structure and Properties

N-Butyl-N-ethyl-2-(3-hydroxyazetidin-1-yl)acetamide is a small molecule with the molecular formula C11H21NO3. The compound features a central azetidine ring with a hydroxyl group at the 3-position, which is substituted by an acetamide moiety. The acetamide group is further functionalized with an N-butyl and N-ethyl substituent, contributing to its overall hydrophobicity and solubility properties. These structural characteristics make N-Butyl-N-ethyl-2-(3-hydroxyazetidin-1-yl)acetamide an attractive candidate for drug development due to its potential to interact with specific biological targets.

Biological Activities and Mechanisms of Action

Recent studies have highlighted the diverse biological activities of N-Butyl-N-ethyl-2-(3-hydroxyazetidin-1-yl)acetamide. One of the key areas of interest is its potential as a modulator of ion channels and receptors. Research has shown that this compound can selectively bind to certain ion channels, such as voltage-gated potassium channels (Kv), thereby modulating their activity. This property makes it a promising candidate for the treatment of neurological disorders, including epilepsy and neuropathic pain.

In addition to its ion channel modulating properties, N-Butyl-N-ethyl-2-(3-hydroxyazetidin-1-yl)acetamide has also been investigated for its anti-inflammatory effects. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines, such as interleukin (IL)-6 and tumor necrosis factor-alpha (TNF-alpha), in both in vitro and in vivo models. This anti-inflammatory activity suggests potential applications in the treatment of inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Therapeutic Potential

The therapeutic potential of N-Butyl-N-ethyl-2-(3-hydroxyazetidin-1-yl)acetamide has been explored in several preclinical studies, with promising results. Early-stage clinical trials are currently underway to evaluate its safety and efficacy in human subjects. Preliminary data from these trials have indicated that the compound is well-tolerated at therapeutic doses and exhibits a favorable pharmacokinetic profile.

In one notable study, N-Butyl-N-ethyl-2-(3-hydroxyazetidin-1-y l)acetamide was evaluated for its efficacy in reducing seizure frequency in patients with refractory epilepsy. The results showed a significant reduction in seizure frequency compared to placebo, with minimal adverse effects reported. These findings have sparked interest in further clinical development of the compound for epilepsy treatment.

Current Research Trends and Future Directions

The ongoing research on N-butyl-N -ethyl -2 -(3 -hydroxy azetidin -1 -y l) acet amide strong > is focused on elucidating its mechanisms of action at a molecular level and optimizing its pharmacological properties for clinical use. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to gain insights into the interactions between the compound and its target proteins.

In parallel, efforts are being made to develop novel formulations of N-butyl-N -ethyl -2 -(3 -hydroxy azetidin -1 -y l) acet amide strong > to enhance its bioavailability and reduce potential side effects. For instance, nanoparticle-based delivery systems are being explored to improve the targeted delivery of the compound to specific tissues or organs.

Conclusion

N-butyl-N -ethyl -2 -(3 -hydroxy azetidin -1 -y l) acet amide strong > (CAS No. 2098042 -3 2 -9 ) represents a promising candidate in the field of medicinal chemistry and pharmaceutical research. Its unique chemical structure confers multiple biological activities, including ion channel modulation and anti-inflammatory effects, making it a valuable target for drug development. Ongoing clinical trials and preclinical studies continue to uncover new insights into its therapeutic potential, paving the way for future applications in treating various diseases.

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